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Compound Name: Tefzel
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and
multifaceted properties of Tefzel® ETFE (ethylene tetrafluoroethylene). The information is
curated for researchers, scientists, and professionals in drug development who require a
thorough understanding of this high-performance fluoropolymer for advanced applications. All
gquantitative data is presented in structured tables for ease of comparison, and relevant
experimental methodologies are detailed.

Chemical Structure

Tefzel® ETFE is a semi-crystalline, melt-processable fluoropolymer. It is a copolymer primarily
composed of ethylene and tetrafluoroethylene monomers.[1][2] The polymer chain consists of
alternating sequences of these two monomers, resulting in a partially fluorinated structure.[3]
This unique composition imparts a combination of desirable properties, including high
mechanical strength, excellent chemical resistance, and a wide service temperature range.[4]
[5] The chemical formula for the repeating unit of ETFE is (C2Ha-C2Fa4)n.

The presence of fluorine atoms provides exceptional resistance to a wide range of chemicals
and solvents, while the ethylene component contributes to its mechanical toughness and
processability.[1] The crystallinity of ETFE typically ranges from 40% to 60%, which influences
its mechanical and thermal properties.[3]

A diagram illustrating the monomer units and the resulting polymer chain of ETFE.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1215275?utm_src=pdf-interest
https://www.benchchem.com/product/b1215275?utm_src=pdf-body
https://www.benchchem.com/product/b1215275?utm_src=pdf-body
https://www.teflon.com/en/-/media/files/teflon/tefzel-etfe-film-properties.pdf?rev=dba11b68c74c4c59b6949712b0bdbef8
https://advanced-emc.com/astm-testing-of-plastics-defining-test-procedures/
https://www.professionalplastics.com/professionalplastics/TefzelDataSheet.pdf
https://www.tetrachim.com/wp-content/uploads/2020/11/C11590_Tefzel_Properties-Handbook.pdf
https://sterlingplasticsinc.com/product/tefzel-etfe-ethylene-tetrafluoroethylene/
https://www.teflon.com/en/-/media/files/teflon/tefzel-etfe-film-properties.pdf?rev=dba11b68c74c4c59b6949712b0bdbef8
https://www.professionalplastics.com/professionalplastics/TefzelDataSheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physical and Mechanical Properties

Tefzel® ETFE exhibits a robust profile of physical and mechanical properties, making it a
material of choice for demanding applications. It is known for its high impact strength,
toughness, and abrasion resistance.[5] The following tables summarize key quantitative data
for various grades of Tefzel® ETFE.

Table 1: Physical Properties of Tefzel® ETFE

Property Test Method Typical Value
Density ASTM D792 1.7 g/lcm3[3]
Water Absorption (24 hrs) ASTM D570 < 0.01 %[3]
Flammability Rating uL94 V-0[3]

Table 2: Mechanical Properties of Tefzel® ETFE

Property Test Method Typical Value

Tensile Strength ASTM D638 6,100 psi (42.1 MPa)[3][6]
Tensile Elongation at Break ASTM D638 300 %[3][7]

Flexural Modulus ASTM D790 145,000 psi (1.0 GPa)[3][6]
Compressive Strength ASTM D695 2,470 psi (17.0 MPa)[3][4]
Izod Notched Impact ASTM D256 No Break[3][7]

Hardness, Shore D ASTM D785 D67[5]

Thermal and Electrical Properties

Tefzel® ETFE maintains its properties over a wide temperature range, from cryogenic levels up
to a continuous service temperature of 150°C (302°F).[4][8] Its electrical properties are
characterized by high dielectric strength and a low dissipation factor, making it an excellent
electrical insulator.
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Table 3: Thermal Properties of Tefzel® ETFE

Property Test Method Typical Value

Melting Temperature ASTM D3418 267 °C (512 °F)[3]

Maximum Operating
- 155 °C (311 °F)[3][9]
Temperature

Heat Deflection Temperature

, ASTM D648 -
@ 264 psi
Coefficient of Linear Thermal o
_ ASTM D696 7.3 x 1073 in./in./°F[3]
Expansion
Thermal Conductivity Cc177 -

Table 4: Electrical Properties of Tefzel® ETFE

Property Test Method Typical Value
Dielectric Strength (short time, i

_ ASTM D149 1,800 V/mil[3][7]
0.01" thick)
Dielectric Constant (at 1 MHz) ASTM D150 2.5[3]1[7]
Dissipation Factor (at 1 MHz) ASTM D150 0.0060]3]
Volume Resistivity ASTM D257 1017 ohm-cm|[3][7]

Chemical Resistance

Tefzel® ETFE is renowned for its excellent chemical resistance to a broad spectrum of
substances, including acids, bases, and organic solvents.[8] It is generally inert to most
chemicals, with the exception of molten alkali metals, gaseous fluorine, and certain
halogenated compounds at elevated temperatures.[1] A detailed chemical compatibility chart
can be found in specialized resources; however, a general overview is provided below.

Table 5: General Chemical Resistance of Tefzel® ETFE
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Chemical Class Resistance
Strong Acids (e.g., Sulfuric, Nitric) Excellent

Strong Bases (e.g., Sodium Hydroxide) Excellent
Aliphatic Hydrocarbons Excellent
Aromatic Hydrocarbons Excellent
Alcohols Excellent
Ketones Excellent

Esters Excellent
Halogenated Solvents Good to Excellent

Experimental Protocols

The properties listed in the tables above are determined using standardized test methods,
primarily those developed by ASTM International. A brief description of some of the key
experimental protocols is provided below.
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A generalized workflow for the mechanical testing of ETFE specimens.

o ASTM D638 - Standard Test Method for Tensile Properties of Plastics: This test involves
preparing a "dog-bone" shaped specimen and pulling it at a constant rate of extension until it
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breaks.[2] The force required to pull the specimen and the amount it stretches are measured
to determine tensile strength, tensile modulus, and elongation.

ASTM D790 - Standard Test Methods for Flexural Properties of Unreinforced and Reinforced
Plastics and Electrical Insulating Materials: A rectangular specimen is supported at its ends
and a load is applied to its center until it fractures or bends to a specified amount. This test
measures the flexural strength and flexural modulus of the material.

ASTM D256 - Standard Test Methods for Determining the Izod Pendulum Impact Resistance
of Plastics: A notched specimen is held in a cantilevered beam position and is struck by a
swinging pendulum. The energy absorbed by the specimen in breaking is a measure of its
impact resistance.

ASTM D792 - Standard Test Methods for Density and Specific Gravity (Relative Density) of
Plastics by Displacement: The density of a solid plastic is determined by weighing a
specimen in air and then weighing it when immersed in a liquid of known density.

ASTM D570 - Standard Test Method for Water Absorption of Plastics: A pre-weighed, dried
plastic specimen is immersed in water for a specified time and temperature. The amount of
water absorbed is determined by the change in weight.

ASTM D149 - Standard Test Method for Dielectric Breakdown Voltage and Dielectric
Strength of Solid Electrical Insulating Materials at Commercial Power Frequencies: An
increasing voltage is applied across a specimen until it fails (dielectric breakdown). The
dielectric strength is the voltage at failure divided by the thickness of the specimen.

ASTM D150 - Standard Test Methods for AC Loss Characteristics and Permittivity (Dielectric
Constant) of Solid Electrical Insulation: These tests measure the dielectric constant and
dissipation factor of a material, which are important for applications where the material will
be subjected to an alternating electric field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://advanced-emc.com/astm-testing-of-plastics-defining-test-procedures/
https://www.benchchem.com/product/b1215275?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. teflon.com [teflon.com]

e 2. advanced-emc.com [advanced-emc.com]

o 3. professionalplastics.com [professionalplastics.com]
e 4. tetrachim.com [tetrachim.com]

e 5. TEFZEL® (ETFE — ETHYLENE TETRAFLUOROETHYLENE) - Sterling Plastics
[sterlingplasticsinc.com]

» 6. lookpolymers.com [lookpolymers.com]

e 7. ecosealthailand.com [ecosealthailand.com]
e 8. polymerfilms.com [polymerfilms.com]

e 9. aplast.fr [aplast.fr]

 To cite this document: BenchChem. [An In-depth Technical Guide to Tefzel® ETFE: Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215275#tefzel-etfe-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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